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Compound of Interest

Compound Name: Curcumin sulfate

CAS No.: 339286-19-0

Cat. No.: B601065

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Curcumin sulfate is a primary metabolite of curcumin, the active polyphenol in turmeric

(Curcuma longa). As a product of phase II biotransformation, curcumin sulfate is more water-

soluble than its parent compound, a characteristic that significantly influences its

pharmacokinetic profile and bioavailability. This technical guide provides a comprehensive

overview of the chemical structure, formula, and physicochemical properties of curcumin
sulfate. It details experimental protocols for its analysis, particularly through liquid

chromatography-tandem mass spectrometry (LC-MS/MS), and explores its role in biological

systems, including its relationship with the NF-κB signaling pathway. This document is intended

to serve as a critical resource for researchers in pharmacology, drug metabolism, and natural

product chemistry.
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Curcumin sulfate is a diarylheptanoid and a member of the curcuminoid class of organic

compounds. The sulfation primarily occurs at one of the phenolic hydroxyl groups of curcumin.

Chemical Identifiers:

IUPAC Name: [4-[(1E,6E)-7-(4-hydroxy-3-methoxyphenyl)-3,5-dioxohepta-1,6-dienyl]-2-

methoxyphenyl] hydrogen sulfate[1]

Molecular Formula: C₂₁H₂₀O₉S[2][3][4][5]

Synonyms: Curcumin monosulfate, Curcumin sulphate[1][3]

CAS Number: 339286-19-0[2][4][6]

Structural Representation:

The chemical structure of curcumin sulfate is characterized by two aromatic rings connected

by a seven-carbon linker that contains a β-diketone moiety. A sulfate group is attached to one

of the phenolic oxygen atoms.

(A 2D chemical structure diagram of Curcumin Sulfate would be placed here in a full

whitepaper)

Physicochemical Properties
Curcumin sulfate is typically a brown or yellow-orange solid.[2][7] Its physicochemical

properties are crucial for understanding its behavior in biological systems and for the

development of analytical methods.
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Property Value Source

Molecular Weight 448.44 g/mol [2][4]

Monoisotopic Mass 448.08280338 Da [3]

Appearance Brown or Yellow-orange solid [2][7]

Solubility
Soluble in water, ethanol, and

ether
[7]

XLogP3 (Computed) 2.6 [3]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
9 [1]

Rotatable Bond Count 10 [1]

Experimental Protocols
Synthesis of Curcumin Sulfate
Curcumin sulfate is primarily formed in vivo through enzymatic reactions. However, chemical

synthesis methods can be employed for producing standards for research.

3.1.1. Enzymatic Synthesis (Biotransformation)

Principle: Curcumin is converted to curcumin sulfate by sulfotransferase (SULT) enzymes,

which catalyze the transfer of a sulfonate group from a donor molecule, typically 3'-

phosphoadenosine-5'-phosphosulfate (PAPS), to the hydroxyl group of curcumin. SULT1A3

has been identified as a major isoform involved in this process in the human small intestine.

[2]

Protocol Outline:

Enzyme Source: Recombinant human SULT isoforms (e.g., SULT1A3, SULT1B1,

SULT1C4, SULT1E1) or human tissue S9 fractions (e.g., from small intestine or liver) can

be used.[2]
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Reaction Mixture: A typical reaction mixture would include curcumin, the SULT enzyme

source, PAPS as the sulfate donor, and a suitable buffer system (e.g., phosphate buffer at

physiological pH).

Incubation: The reaction mixture is incubated at 37°C for a specified period.

Reaction Termination and Extraction: The reaction is typically stopped by the addition of a

cold organic solvent like acetonitrile or methanol. The mixture is then centrifuged to

precipitate proteins.

Analysis: The supernatant is analyzed by LC-MS/MS to confirm the formation of curcumin
sulfate and to quantify the product.

3.1.2. Chemical Synthesis

A general method for the sulfation of phenolic compounds can be adapted for the synthesis of

curcumin sulfate.

Principle: Curcumin is reacted with a sulfating agent in the presence of a base.

Protocol Outline (for Curcumin Sulfate Tetrabutylammonium Salt):

Dissolve a tetrabutylammonium salt in an appropriate solvent such as ethanol.[8]

Add curcumin and sulfuric acid to the solution.[8]

The reaction mixture is stirred and heated to drive the reaction to completion.[8]

The product is isolated by filtration, followed by washing with a suitable solvent and drying.

[8]

Analytical Characterization
3.2.1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the quantification of curcumin sulfate in biological matrices

due to its high sensitivity and specificity.
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Sample Preparation (from human plasma):

Protein Precipitation: Plasma samples are treated with methanol to precipitate proteins.[4]

[9] Curcumin-d6 can be used as an internal standard for curcumin, and BPAG-d6 for

curcumin glucuronide and curcumin sulfate.[4][9]

Chromatographic Separation:

Column: A C18 column (e.g., Waters XTerra® MS C18, 2.1 mm × 50 mm, 3.5 μm) is

commonly used.[4][9]

Mobile Phase: Gradient elution with methanol and an aqueous buffer like 10.0 mM

ammonium formate (pH 3.0) is effective.[4][9]

Flow Rate: A typical flow rate is 0.250 mL/min.[4][9]

Mass Spectrometric Detection:

Ionization: Negative electrospray ionization (ESI-) is used for quantitation.[4][9]

Detection Mode: Multiple-reaction-monitoring (MRM) is employed for its high selectivity.[4]

[9]

MRM Transitions: Specific precursor-to-product ion transitions are monitored for curcumin
sulfate and the internal standards.

Linearity: The method has been validated with a linear calibration range of 2.50–500

ng/mL for curcumin sulfate in human plasma.[4][9]

3.2.2. Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) of the Precursor,

Curcumin

While specific, detailed NMR spectra for curcumin sulfate are not widely published, the

spectra of its precursor, curcumin, are well-characterized and serve as a crucial reference.

¹H NMR (DMSO-d₆): Key signals for curcumin include those for the methoxy groups (around

3.83 ppm), the enolic hydroxyl proton (a broad singlet around 16.41 ppm), and aromatic

protons.[10]
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¹³C NMR (DMSO-d₆): A characteristic signal for the methoxy group appears around 55.8

ppm, and the keto-enolic carbons are observed around 183.4 ppm.[10]

Mass Spectrometry of Curcumin Sulfate: In negative ion mode ESI-MS/MS, the

deprotonated molecular ion of curcumin sulfate [M-H]⁻ is subjected to collision-induced

dissociation. The most abundant daughter ion selected for quantification is often m/z 216.9.

[9]

Biological Significance and Signaling Pathways
Metabolism of Curcumin to Curcumin Sulfate
Following oral administration, curcumin undergoes extensive metabolism in the intestines and

liver.[11] Sulfation is a major phase II metabolic pathway, alongside glucuronidation.[2] This

biotransformation increases the water solubility of curcumin, facilitating its excretion.[11]
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Fig. 1: Sulfation pathway of curcumin metabolism.

Curcumin and the NF-κB Signaling Pathway
The parent compound, curcumin, is a well-documented inhibitor of the nuclear factor-kappa B

(NF-κB) signaling pathway.[5] NF-κB is a key transcription factor that regulates inflammation,

cell survival, and proliferation. By inhibiting NF-κB, curcumin exerts many of its anti-

inflammatory and anti-cancer effects.[5] The direct activity of curcumin sulfate on this pathway

is an area of ongoing research, but it is understood as part of the metabolic fate of the active

parent compound.

The inhibitory action of curcumin on the NF-κB pathway involves preventing the degradation of

IκBα, the inhibitor of NF-κB. This keeps NF-κB sequestered in the cytoplasm and prevents it
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from translocating to the nucleus to activate pro-inflammatory gene expression.[8]

Curcumin blocks IKK, preventing IκBα degradation and NF-κB nuclear translocation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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